Cas no 2138208-78-1 ([2-(3-Methyl-1,2,4-oxadiazol-5-yl)oxolan-3-yl]methanamine hydrochloride)

• Product Name: [2-(3-Methyl-1,2,4-oxadiazol-5-yl)oxolan-3-yl]methanamine hydrochloride
• CAS No: 2138208-78-1
• MF: C₈H₁₄ClN₃O₂
• MW: 219.668660640717
• CID: 5966587
• PubChem ID: 165952460
• Update Time: 2025-09-28

[2-(3-Methyl-1,2,4-oxadiazol-5-yl)oxolan-3-yl]methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-717947
• 2138208-78-1
• [2-(3-methyl-1,2,4-oxadiazol-5-yl)oxolan-3-yl]methanamine hydrochloride
• [2-(3-Methyl-1,2,4-oxadiazol-5-yl)oxolan-3-yl]methanamine hydrochloride

• Inchi： 1S/C8H13N3O2.ClH/c1-5-10-8(13-11-5)7-6(4-9)2-3-12-7;/h6-7H,2-4,9H2,1H3;1H
• InChI Key： NZBJNBOSVUXVME-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(CN)C1C1=NC(C)=NO1

Computed Properties

• Exact Mass: 219.0774544g/mol
• Monoisotopic Mass: 219.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.2Ų

Additional information on [2-(3-Methyl-1,2,4-oxadiazol-5-yl)oxolan-3-yl]methanamine hydrochloride

Comprehensive Overview of [2-(3-Methyl-1,2,4-oxadiazol-5-yl)oxolan-3-yl]methanamine hydrochloride (CAS No. 2138208-78-1)

The compound [2-(3-Methyl-1,2,4-oxadiazol-5-yl)oxolan-3-yl]methanamine hydrochloride (CAS No. 2138208-78-1) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the 1,2,4-oxadiazole ring and the oxolan-3-yl moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds like [2-(3-Methyl-1,2,4-oxadiazol-5-yl)oxolan-3-yl]methanamine hydrochloride has surged, driven by advancements in drug discovery and medicinal chemistry. The compound's CAS No. 2138208-78-1 is frequently searched in academic databases and patent filings, reflecting its growing relevance. One of the key reasons for this interest is its potential role in addressing drug resistance, a pressing issue in modern healthcare. Scientists are exploring its derivatives as potential antimicrobial agents or enzyme inhibitors, which could pave the way for new therapeutic strategies.

The synthesis and characterization of [2-(3-Methyl-1,2,4-oxadiazol-5-yl)oxolan-3-yl]methanamine hydrochloride involve sophisticated techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and structural integrity, which are critical for its application in research. Additionally, its hydrochloride salt form enhances solubility, making it more suitable for in vitro and in vivo studies. This property is particularly valuable in the development of drug delivery systems, another hot topic in the pharmaceutical industry.

Another area where CAS No. 2138208-78-1 is making waves is in the field of computational chemistry. Researchers are using molecular docking and quantum mechanical calculations to predict its interactions with biological targets. These in silico studies are cost-effective and time-efficient, aligning with the current trend of AI-driven drug discovery. The compound's 1,2,4-oxadiazole core is known for its stability and versatility, making it a favorite among chemists designing small-molecule inhibitors.

Beyond its pharmaceutical potential, [2-(3-Methyl-1,2,4-oxadiazol-5-yl)oxolan-3-yl]methanamine hydrochloride is also being investigated for its role in material science. Its unique chemical structure could contribute to the development of advanced polymers or catalysts, addressing the growing need for sustainable materials. This interdisciplinary appeal underscores the compound's versatility and broad applicability.

In conclusion, [2-(3-Methyl-1,2,4-oxadiazol-5-yl)oxolan-3-yl]methanamine hydrochloride (CAS No. 2138208-78-1) represents a fascinating area of research with far-reaching implications. Its structural complexity, combined with its potential in drug discovery, computational chemistry, and material science, makes it a compound worth watching. As scientific inquiries continue to evolve, this molecule is poised to play a pivotal role in addressing some of the most challenging questions in modern science.